Methylglyoxal
Overview
Description
Methylglyoxal (MG) is a highly reactive alpha-oxoaldehyde formed endogenously in organisms through various enzymatic and non-enzymatic pathways. It is a common intermediate in the Maillard reaction (glycation) and is known to increase in conditions such as diabetes. MG reacts with proteins and forms advanced glycation end products (AGEs), which have been implicated in the progression of several chronic diseases including diabetic complications, cardiovascular diseases, and neurodegenerative disorders (Oya et al., 1999).
Synthesis Analysis
Methylglyoxal is primarily synthesized from glycolytic intermediates, amino acids, and acetone. Its formation is a paradox in cellular metabolism; despite its toxicity, MG plays roles in cell signaling and stress responses. For example, in Saccharomyces cerevisiae, MG functions as a signal initiator in the high osmolarity glycerol (HOG) MAP kinase cascade, highlighting its dual role as both a toxic metabolite and a signaling molecule (Maeta et al., 2005).
Molecular Structure Analysis
The molecular structure of MG allows it to modify biological macromolecules significantly. It forms a variety of AGEs by reacting with arginine and lysine residues in proteins. Structural studies have shown that MG can polymerize into small structures in organic media, which upon re-exposure to water, transform back into reactive monomeric forms. This behavior significantly affects its reactivity and interactions with biomolecules (Nemet et al., 2004).
Chemical Reactions and Properties
MG reacts with nucleophiles in proteins (e.g., arginine, lysine, and cysteine residues) to form various AGEs. These reactions are typically characterized by initial fast, reversible steps followed by slower, irreversible steps leading to stable modifications. For instance, MG modification of arginine residues forms imidazolone structures, which are implicated in the pathogenesis of diabetes and other chronic diseases (Lo et al., 1994).
Physical Properties Analysis
The physical properties of MG, such as its reactivity and ability to form stable modifications with biomolecules, play a crucial role in its biological effects. Its polymerization behavior in different solvents and the stability of its modifications under physiological conditions are essential for understanding its role in biological systems and the potential for forming AGEs.
Chemical Properties Analysis
The chemical properties of MG, particularly its reactivity towards amino acids and nucleic acids, underlie its potential to cause cellular damage and contribute to the pathogenesis of various diseases. MG's ability to modify DNA and proteins affects cellular functions, contributing to the complications associated with diabetes and aging (Mir et al., 2014).
Scientific Research Applications
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Disease Onset and Progression
- Field : Medical Science
- Application : MG and its adducts are associated with the onset and progression of many pathologies including diabetes, cancer, and liver and kidney disease .
- Method : MG is formed from lipid, protein, and glucose metabolism at intracellular levels of 1−4 μM. It covalently modifies DNA, RNA, and protein, forming advanced glycation end products (MG-AGEs) .
- Results : Regulating MG and MG-AGEs is a potential strategy to prevent disease, and they may also have utility as biomarkers to predict disease risk, onset, and progression .
-
Diabetes Treatment
- Field : Medical Science
- Application : MG and its end-products have shown anti-complication effects in the treatment of diabetes .
- Method : Drugs that decrease MG and MG-derived AGEs, such as insulin lispro and metformin, have been used in clinical treatments .
- Results : These treatments have shown some clinical benefits in diabetic nephropathy, although the decrease in MG-derived AGE exposure is minor .
-
Plant Growth and Development
- Field : Plant Science
- Application : MG plays an important role in plant growth and development .
- Method : MG is produced in plants as a by-product of several metabolic processes, both enzymatic and non-enzymatic .
- Results : At low levels, MG acts as an important signaling molecule, involved in regulating diverse events such as cell proliferation and survival, control of the redox status of cells, and many other aspects of general metabolism and cellular homeostases .
-
Response to Heavy Metal Stress
- Field : Plant Science
- Application : MG plays a significant role in plant response to heavy metal stress .
- Method : Changes in MG content and glyoxalase activity under heavy metal stress imply that they may be potential biomarkers of plant stress resistance .
- Results : Appropriate concentrations of MG assist plants in maintaining a balance between growth and development and survival defense, therefore shielding them from heavy metal harm .
-
Signal Transduction
- Field : Plant Science
- Application : MG participates in signal transduction by altering the expression of a number of genes .
- Method : Stress-induced MG alters the expression of genes such as those encoding protein kinases and transcription factors (TFs), triggering various responses .
- Results : MG appears to play important roles in signal transduction by transmitting and amplifying cellular signals and functions that promote adaptation of plants growing under adverse environmental conditions .
-
Altering Gene Expression
- Field : Molecular Biology
- Application : MG-regulated gene expression is associated with an epigenetic modification .
- Method : MG methylglyoxalates H3 including H3K4 and increases chromatin accessibility, consistent with the result that H3 methylglyoxalation positively correlates with gene expression .
- Results : MG functions as a histone-modifying group associated with gene expression that links glucose metabolism and epigenetic regulation .
-
Abiotic Stress Responses in Plants
- Field : Plant Science
- Application : MG is an emerging signaling molecule in plant abiotic stress responses and tolerance .
- Method : Stress-induced MG alters the expression of a number of genes, such as those encoding protein kinases and transcription factors (TFs), triggering various responses, including changes in general metabolism and ion/metabolite transport, stress and defense responses, as well as protein degradation .
- Results : MG can modulate plant stress responses by regulating stomatal opening and closure, the production of reactive oxygen species, cytosolic calcium ion concentrations, the activation of inward rectifying potassium channels and the expression of many stress-responsive genes .
-
Heavy Metal Stress in Plants
- Field : Plant Science
- Application : MG and glyoxalase function a significant role in plant response to heavy metal stress .
- Method : Changes in MG content and glyoxalase activity under heavy metal stress imply that they may be potential biomarkers of plant stress resistance .
- Results : Appropriate concentrations of MG assist plants in maintaining a balance between growth and development and survival defense, therefore shielding them from heavy metal harm .
-
Impairment of Proteasome Activity
- Field : Molecular Biology
- Application : MG impairs proteasome activity in a human retinal pigment epithelial cell line (ARPE-19) with an active and functional ubiquitin proteasome system (UPS) .
- Method : The study demonstrated that MG impairs proteasome activity .
- Results : The impairment of proteasome activity by MG could have implications for diseases where proteasome function is compromised .
-
Formation of Advanced Glycation End Products
- Field : Biochemistry
- Application : MG readily reacts with proteins, lipids and nucleic acids to form advanced glycation end products (AGEs) .
- Method : The study showed that MG reacts with proteins, lipids and nucleic acids .
- Results : The formation of AGEs by MG could have implications for diseases where AGEs play a role .
-
Abiotic Stress Responses in Plants
- Field : Plant Science
- Application : MG is an emerging signaling molecule in plant abiotic stress responses and tolerance .
- Method : Stress-induced MG alters the expression of a number of genes, such as those encoding protein kinases and transcription factors (TFs), triggering various responses, including changes in general metabolism and ion/metabolite transport, stress and defense responses, as well as protein degradation .
- Results : MG can modulate plant stress responses by regulating stomatal opening and closure, the production of reactive oxygen species, cytosolic calcium ion concentrations, the activation of inward rectifying potassium channels and the expression of many stress-responsive genes .
-
Heavy Metal Stress in Plants
- Field : Plant Science
- Application : MG and glyoxalase function a significant role in plant response to heavy metal stress .
- Method : Changes in MG content and glyoxalase (GLY) activity under heavy metal stress imply that they may be potential biomarkers of plant stress resistance .
- Results : Appropriate concentrations of MG assist plants in maintaining a balance between growth and development and survival defense, therefore shielding them from heavy metal harm .
-
Impairment of Proteasome Activity
- Field : Molecular Biology
- Application : MG impairs proteasome activity in a human retinal pigment epithelial cell line (ARPE-19) with an active and functional ubiquitin proteasome system (UPS) .
- Method : The study demonstrated that MG impairs proteasome activity .
- Results : The impairment of proteasome activity by MG could have implications for diseases where proteasome function is compromised .
-
Formation of Advanced Glycation End Products
- Field : Biochemistry
- Application : MG readily reacts with proteins, lipids and nucleic acids to form advanced glycation end products (AGEs) .
- Method : The study showed that MG reacts with proteins, lipids and nucleic acids .
- Results : The formation of AGEs by MG could have implications for diseases where AGEs play a role .
Safety And Hazards
Future Directions
Methylglyoxal is attracting increased attention because of its relationship with diabetes and flavour generation . Research on the impact of Methylglyoxal on various proteins is ongoing, and there is much work to be done on fine-tuning chaperone proteins to increase their biological efficacy and stability .
properties
IUPAC Name |
2-oxopropanal | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4O2/c1-3(5)2-4/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIJULSRZWUXGPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4O2 | |
Record name | METHYLGLYOXAL | |
Source | CAMEO Chemicals | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID0021628 | |
Record name | Methyl glyoxal | |
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Molecular Weight |
72.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Methylglyoxal is a clear yellow slightly viscous liquid with a pungent odor. Yellowish-green vapors. Faintly acidic to litmus. (NTP, 1992), Clear to yellow hygroscopic liquid with a pungent odor; [HSDB], Solid, yellow mobile hygroscopic liquid which polymerizes readily; pungent stinging odour | |
Record name | METHYLGLYOXAL | |
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Record name | Methylglyoxal | |
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Record name | Pyruvaldehyde | |
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Record name | Pyruvaldehyde | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1145/ | |
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Boiling Point |
162 °F at 760 mmHg (NTP, 1992), 72 °C at 760 mm Hg | |
Record name | METHYLGLYOXAL | |
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Record name | METHYL GLYOXAL | |
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Solubility |
greater than or equal to 100 mg/mL at 63 °F (NTP, 1992), Soluble in water and alcohol, giving colorless solutions, Soluble in ethanol, ether, benzene, miscible with water and most solvents and oils (yellow solutions), miscible (in ethanol) | |
Record name | METHYLGLYOXAL | |
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Record name | METHYL GLYOXAL | |
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Record name | Pyruvaldehyde | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1145/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
1.06 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.0455 at 24 °C, Bulk density: 10 lb/gal at 20 °C, Density: 1.20 at 20 °C/20 °C, 1.041-1.048 | |
Record name | METHYLGLYOXAL | |
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Record name | METHYL GLYOXAL | |
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Record name | Pyruvaldehyde | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1145/ | |
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Vapor Pressure |
26.7 [mmHg] | |
Record name | Methylglyoxal | |
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Mechanism of Action |
This study examines molecular mechanisms in the methylglyoxal (MG)-induced signal transduction leading to apoptosis, focusing particularly on the role of JNK activation. We first confirmed that MG caused apoptosis in Jurkat cells and that it was cell type dependent because it failed to induce apoptosis in MOLT-4, HeLa, or COS-7 cells. A caspase inhibitor, Z-DEVD-fmk, completely blocked MG-induced poly(ADP-ribose)polymerase (PARP) cleavage and apoptosis, showing the critical role of caspase activation. Inhibition of JNK activity by a JNK inhibitor, curcumin, remarkably reduced MG-induced caspase-3 activation, PARP cleavage, and apoptosis., ... In the present study, /the authors/ investigated ATP binding, stability and degradation of methylglyoxal (MGO)-modified alpha-crystallin. Proteolytic digestion with trypsin and chymotrypsin showed that MGO-modified alpha-crystallin is more susceptible to degradation compared to native alpha-crystallin. Furthermore, ATP was able to protect native alpha-crystallin against proteolytic cleavage but not MGO-modified alpha-crystallin. ... MGO-modification of alpha-crystallin causes partial unfolding and decreased stability leading to enhanced proteolysis. Cross-linking of these degraded products could result in aggregation and subsequent insolubilization as observed in senile and diabetic cataract lenses., ... N-acetyl-L-cysteine, an antioxidant, successfully suppressed the activity of the p38 MAPK signaling pathway along with the inhibition of apoptosis, indicating the involvement of oxidative stress in the MG-induced apoptosis via the p38 MAPK pathway., ... The majority of glyoxal-induced mutations (65%) were base-pair substitutions, in which G:C-->C:G transversions were predominant. In the mutants induced by methylglyoxal, multi-base deletions were predominant (50%), followed by base-pair substitutions (35%), in which G:C-->C:G and G:C-->T:A transversions were predominant. | |
Record name | METHYL GLYOXAL | |
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Product Name |
Methylglyoxal | |
Color/Form |
Clear, yellow liquid, Yellow, hygroscopic liquid | |
CAS RN |
78-98-8, 51252-84-7 | |
Record name | METHYLGLYOXAL | |
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Record name | Methylglyoxal | |
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Record name | Methyl glyoxal | |
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Record name | methylglyoxal | |
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URL | http://www.hmdb.ca/metabolites/HMDB0001167 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
< 25 °C | |
Record name | Pyruvaldehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001167 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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Citations
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